![molecular formula C18H16N4O3S B2979470 4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one CAS No. 2380083-76-9](/img/structure/B2979470.png)
4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action has been investigated in detail. In
Mechanism of Action
The mechanism of action of 4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one is not fully understood. However, it is believed that this compound exerts its inhibitory activity by binding to the active site of target enzymes, thereby preventing substrate binding and catalysis.
Biochemical and Physiological Effects:
4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been shown to exhibit potent inhibitory activity against acetylcholinesterase and butyrylcholinesterase. Additionally, this compound has been investigated for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one in lab experiments is its potent inhibitory activity against various enzymes. Additionally, this compound has been extensively studied, and its mechanism of action has been investigated in detail. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of 4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one. One potential direction is the investigation of this compound's potential use in the treatment of other neurodegenerative diseases, such as Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its inhibitory activity against target enzymes. Finally, the potential toxicity of this compound should be further investigated to determine its suitability for use in various applications.
Synthesis Methods
The synthesis of 4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been reported using various methods. One of the most commonly used methods involves the reaction of 2-amino-4-methoxypyridine with 4-(chloromethyl)benzoic acid in the presence of triethylamine. The resulting intermediate is then reacted with 2-piperazin-1-yl-acetic acid to obtain the final product.
Scientific Research Applications
4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit potent inhibitory activity against various enzymes, including acetylcholinesterase and butyrylcholinesterase. Additionally, this compound has been investigated for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides.
properties
IUPAC Name |
4-(1,3-benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O3S/c1-25-16-9-13(4-5-19-16)22-7-6-21(10-17(22)23)18(24)12-2-3-14-15(8-12)26-11-20-14/h2-5,8-9,11H,6-7,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPXLJBJWAXBDNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC(=C1)N2CCN(CC2=O)C(=O)C3=CC4=C(C=C3)N=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.